Cas no 1032507-11-1 (2'-4'-Dimethoxy-biphenyl-4-sulfonyl chloride)

• Product Name: 2'-4'-Dimethoxy-biphenyl-4-sulfonyl chloride
• CAS No: 1032507-11-1
• MF: C₁₄H₁₃ClO₄S
• MW: 312.768622159958
• CID: 4788690
• Update Time: 2025-05-26

2'-4'-Dimethoxy-biphenyl-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2'-4'-Dimethoxy-biphenyl-4-sulfonyl chloride
• C14H13ClO4S
• X4856
• 2',4'-dimethoxy-biphenyl-4-sulfonyl chloride
• 4-(2,4-dimethoxyphenyl)benzenesulfonyl chloride
• 2',4'-Dimethoxy-[1,1'-biphenyl]-4-sulfonyl chloride

• Inchi： 1S/C14H13ClO4S/c1-18-11-5-8-13(14(9-11)19-2)10-3-6-12(7-4-10)20(15,16)17/h3-9H,1-2H3
• InChI Key： YJJOAPYUIYZNQC-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)C1C=CC(=CC=1OC)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 398
• XLogP3: 3.5
• Topological Polar Surface Area: 61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2'-4'-Dimethoxy-biphenyl-4-sulfonyl chloride

Comprehensive Overview of 2'-4'-Dimethoxy-biphenyl-4-sulfonyl chloride (CAS No. 1032507-11-1)

2'-4'-Dimethoxy-biphenyl-4-sulfonyl chloride (CAS No. 1032507-11-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique structural features, including the dimethoxy and sulfonyl chloride functional groups, make it a versatile building block for constructing complex molecules. Researchers and industries value this compound for its reactivity and adaptability in cross-coupling reactions, sulfonamide formation, and other critical transformations.

The growing demand for sulfonyl chloride derivatives in drug discovery has positioned 2'-4'-Dimethoxy-biphenyl-4-sulfonyl chloride as a key player. With the rise of targeted therapies and small-molecule inhibitors, this compound is frequently explored in the development of kinase inhibitors and GPCR modulators. Its biphenyl backbone enhances binding affinity to biological targets, while the sulfonyl chloride group facilitates further derivatization. Recent studies highlight its potential in addressing drug-resistant infections and chronic inflammatory diseases, aligning with global health trends.

From a synthetic chemistry perspective, CAS No. 1032507-11-1 offers exceptional stability under mild reaction conditions, making it suitable for high-throughput screening and combinatorial chemistry. The compound’s electron-rich aromatic system allows for selective functionalization, a feature highly sought after in catalysis and green chemistry applications. Innovations in flow chemistry and microwave-assisted synthesis have further optimized its production, reducing waste and improving yields—an essential consideration for sustainable manufacturing.

In material science, 2'-4'-Dimethoxy-biphenyl-4-sulfonyl chloride contributes to the design of organic semiconductors and liquid crystals. Its planar structure and π-conjugation properties enable efficient charge transport, relevant for OLEDs and flexible electronics. As industries shift toward renewable energy solutions, this compound’s role in photovoltaic materials is also under investigation, particularly in perovskite solar cells.

Quality control and analytical characterization of 1032507-11-1 involve advanced techniques such as HPLC, NMR, and mass spectrometry. Purity standards (>98%) are critical for reproducibility in research, driving demand for reliable suppliers. Storage recommendations typically emphasize protection from moisture and light to preserve the sulfonyl chloride group’s reactivity. These protocols align with Good Laboratory Practice (GLP) and ISO certifications, ensuring compliance with industrial and academic requirements.

Emerging applications of 2'-4'-Dimethoxy-biphenyl-4-sulfonyl chloride extend to bioconjugation and proteomics, where its reactivity with amines and thiols enables protein labeling and antibody-drug conjugates (ADCs). This aligns with the booming biopharmaceutical sector and the search for precision medicine tools. Additionally, its use in MOFs (Metal-Organic Frameworks) for gas storage and catalysis underscores its interdisciplinary relevance.

For researchers sourcing CAS No. 1032507-11-1, factors like batch-to-batch consistency, scalability, and regulatory documentation are paramount. Suppliers offering custom synthesis and technical support gain traction in competitive markets. The compound’s patent landscape reveals active innovation, particularly in heterocyclic chemistry and peptide mimetics, reflecting its enduring scientific appeal.

In summary, 2'-4'-Dimethoxy-biphenyl-4-sulfonyl chloride (CAS No. 1032507-11-1) bridges multiple scientific frontiers—from medicinal chemistry to advanced materials. Its multifaceted applications and compatibility with cutting-edge technologies ensure its continued prominence in both academic and industrial settings. As research evolves, this compound is poised to address challenges in healthcare, energy, and sustainable chemistry, making it a cornerstone of modern synthetic endeavors.